Cas no 89718-57-0 (Cyclopentanone, 2-(2-methyl-2-nitropropyl)-)

• Product name: Cyclopentanone, 2-(2-methyl-2-nitropropyl)-
• CAS No: 89718-57-0
• MF: C₉H₁₅NO₃
• MW: 185.2203
• CID: 591725
• PubChem ID: 13171891

Cyclopentanone, 2-(2-methyl-2-nitropropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(2-methyl-2-nitropropyl)-
• 2-(2-methyl-2-nitropropyl)cyclopentan-1-one
• DTXSID30524542
• 89718-57-0

• Inchi： InChI=1S/C9H15NO3/c1-9(2,10(12)13)6-7-4-3-5-8(7)11/h7H,3-6H2,1-2H3
• InChI Key： SPMQNIGXTYRZIO-UHFFFAOYSA-N
• SMILES： CC(C)(CC1CCCC1=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų
• XLogP3: 1.2